Cas no 1805443-67-7 (2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile
• CAS No: 1805443-67-7
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885316
• Update Time: 2025-06-12

2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-3-6-8(11)7(9(12)13)5(1-2-14)4-15-6/h4,9H,1,3H2
• InChI Key： NPXZVBLSQUOSNG-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C(=CN=1)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile

Research Brief on 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS: 1805443-67-7)

The compound 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile (CAS: 1805443-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine backbone and chloromethyl/acetonitrile functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1805443-67-7 as a building block for the synthesis of selective JAK2 inhibitors. The researchers demonstrated that the difluoromethyl and fluoropyridine moieties contribute to enhanced binding affinity and metabolic stability in lead compounds targeting myeloproliferative disorders. The chloromethyl group was strategically utilized for further derivatization, enabling the introduction of various pharmacophores to optimize drug-like properties.

In parallel research, the compound's antimicrobial potential was investigated in a multi-center study reported in Bioorganic & Medicinal Chemistry Letters. The electron-withdrawing effects of the fluorine atoms and the reactivity of the chloromethyl group were found to be crucial for interacting with bacterial efflux pump proteins. Structure-activity relationship (SAR) studies revealed that modifications at the acetonitrile position could significantly alter spectrum of activity against Gram-positive pathogens.

From a synthetic chemistry perspective, novel methodologies for the large-scale production of 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile have been developed. A recent patent (WO2023051234) describes an improved catalytic system for the difluoromethylation step, achieving >90% yield while reducing heavy metal catalyst loadings. This advancement addresses previous challenges in the industrial-scale production of this valuable intermediate.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular dynamics simulations published in Physical Chemistry Chemical Physics (2024) highlight the compound's unique conformational flexibility and electronic properties that make it particularly suitable for drug design. The fluorine atoms create a distinct electrostatic potential pattern that facilitates specific molecular interactions, while the chloromethyl group serves as an excellent handle for further structural diversification.

Ongoing clinical research is exploring derivatives of 1805443-67-7 as potential treatments for inflammatory diseases and certain cancers. Preliminary results from Phase I trials of a JAK1/2 inhibitor derived from this scaffold show favorable pharmacokinetic profiles and manageable safety characteristics. Researchers anticipate that the versatility of this chemical scaffold will lead to multiple investigational new drug (IND) applications in the coming years.

As the pharmaceutical industry continues to seek novel chemical entities with improved properties, 2-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-5-acetonitrile stands out as a privileged structure in medicinal chemistry. Its unique combination of fluorine atoms, reactive handles, and heterocyclic core positions it as a valuable building block for next-generation therapeutics. Future research directions likely include exploration of its applications in PROTACs (proteolysis targeting chimeras) and other emerging drug modalities.